Cas no 2096987-49-2 (2-Bromo-n-(2-chloro-4-fluorobenzyl)acetamide)

• Product Name: 2-Bromo-n-(2-chloro-4-fluorobenzyl)acetamide
• CAS No: 2096987-49-2
• MF: C₉H₈BrClFNO
• MW: 280.521324157715
• MDL: MFCD30720587
• CID: 5057363
• Update Time: 2026-02-28

2-Bromo-n-(2-chloro-4-fluorobenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-n-(2-chloro-4-fluorobenzyl)acetamide
• 2-bromo-N-[(2-chloro-4-fluorophenyl)methyl]acetamide

• MDL： MFCD30720587
• Inchi： 1S/C9H8BrClFNO/c10-4-9(14)13-5-6-1-2-7(12)3-8(6)11/h1-3H,4-5H2,(H,13,14)
• InChI Key： DVPVFJNGZGZOQZ-UHFFFAOYSA-N
• SMILES： BrCC(NCC1C=CC(=CC=1Cl)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-n-(2-chloro-4-fluorobenzyl)acetamide

Introduction to 2-Bromo-N-(2-Chloro-4-Fluorobenzyl)acetamide (CAS No. 2096987-49-2)

2-Bromo-N-(2-Chloro-4-fluorobenzyl)acetamide, with the CAS number 2096987-49-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a chloro-substituted benzyl group, and a fluoro-substituted aromatic ring. These functionalities contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular formula of 2-Bromo-N-(2-Chloro-4-fluorobenzyl)acetamide is C₁₀H₈BrClFNO, and its molecular weight is approximately 300.53 g/mol. The compound's structure provides a rich platform for exploring its chemical reactivity and biological activity. Recent studies have highlighted its potential as a lead compound in the discovery of new drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In the context of medicinal chemistry, 2-Bromo-N-(2-Chloro-4-fluorobenzyl)acetamide has been investigated for its ability to modulate specific biological targets. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cell signaling pathways. The bromine and chlorine substituents play crucial roles in enhancing the compound's binding affinity to these targets, making it a promising candidate for further optimization.

Beyond its direct biological activity, 2-Bromo-N-(2-Chloro-4-fluorobenzyl)acetamide serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity allow chemists to introduce additional substituents or modify existing ones to create derivatives with enhanced properties. This versatility is particularly valuable in drug discovery programs where the ability to fine-tune molecular characteristics can significantly impact the efficacy and safety of potential therapeutic agents.

The synthesis of 2-Bromo-N-(2-Chloro-4-fluorobenzyl)acetamide typically involves multi-step processes that leverage well-established organic reactions. One common approach involves the reaction of 2-chloro-4-fluorobenzylamine with bromoacetyl bromide under controlled conditions. The resulting product can then be purified using techniques such as column chromatography or recrystallization to ensure high purity levels suitable for pharmaceutical applications.

In terms of safety and handling, it is important to note that while 2-Bromo-N-(2-Chloro-4-fluorobenzyl)acetamide is not classified as a hazardous material, it should be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be used, and standard laboratory safety protocols should be followed to minimize any potential risks associated with its use.

The future prospects for 2-Bromo-N-(2-Chloro-4-fluorobenzyl)acetamide are promising. Ongoing research continues to uncover new applications and derivatives that could lead to breakthroughs in various fields. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in biological systems, facilitating rational drug design and development.

In conclusion, 2-Bromo-N-(2-Chloro-4-fluorobenzyl)acetamide (CAS No. 2096987-49-2) represents a valuable compound with significant potential in both medicinal chemistry and synthetic applications. Its unique structural features and reactivity make it an attractive candidate for further exploration and optimization in the pursuit of novel therapeutic agents.